Cas no 2229295-61-6 (1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229295-61-6
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5994535
• PubChem ID: 165703667
• Update Time: 2025-07-20

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid
• 2229295-61-6
• EN300-1752331

• Inchi： 1S/C9H14N4O2/c1-8(2,3)13-11-6(10-12-13)9(4-5-9)7(14)15/h4-5H2,1-3H3,(H,14,15)
• InChI Key： BVEKUWWHKDQBDZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2N=NN(C(C)(C)C)N=2)CC1)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2229295-61-6)

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2229295-61-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring fused with a tetrazole moiety, both of which are known for their unique structural and functional properties. The presence of the tert-butyl group at the 2-position of the tetrazole ring introduces steric hindrance, which can influence the compound's reactivity and biological activity.

The cyclopropane core in this molecule is particularly noteworthy due to its strained three-membered ring structure. This strain often enhances the compound's reactivity, making it a valuable scaffold for designing bioactive molecules. In particular, the cyclopropane ring can undergo ring-opening reactions under certain conditions, which can be exploited for the synthesis of more complex structures. This characteristic has made 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid a promising candidate for further derivatization and exploration in drug discovery.

The tetrazole moiety is another key feature of this compound. Tetrazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The five-membered ring containing four nitrogen atoms makes tetrazoles highly versatile in terms of interactions with biological targets. The 2H-1,2,3,4-tetrazol-5-yl portion of the molecule specifically contributes to its potential pharmacological effects by providing a site for hydrogen bonding and other non-covalent interactions with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The combination of cyclopropane and tetrazole moieties in 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid positions it as a compelling candidate for further investigation. Studies have shown that such fused heterocycles can exhibit enhanced binding affinity and selectivity towards various therapeutic targets. For instance, modifications at the tert-butyl position have been shown to modulate the pharmacokinetic properties of related compounds, potentially improving their bioavailability and efficacy.

In addition to its structural features, the chemical properties of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid make it an interesting subject for synthetic chemistry research. The strained cyclopropane ring can be functionalized in various ways, allowing chemists to introduce additional substituents that may enhance or alter its biological activity. This flexibility has led to numerous synthetic strategies being developed for constructing derivatives of this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or alkynyl groups at strategic positions within the molecule.

From a biological perspective, the potential applications of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid are diverse. Preclinical studies have suggested that compounds with similar structural motifs may exhibit inhibitory effects on enzymes involved in cancer progression or inflammatory responses. The tetrazole moiety has been particularly studied for its ability to interfere with bacterial cell wall synthesis, making it a candidate for novel antibiotics. Furthermore, the cyclopropane ring's propensity for ring-opening reactions could be harnessed to develop prodrugs that release active therapeutic agents in situ within biological systems.

The synthesis of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclopropane-1-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. One common approach involves the reaction of tert-butyl azide with cyclopropene under controlled conditions to form the cyclopropanated tetrazole derivative. Subsequent functionalization at the carboxylic acid group allows for further derivatization into more complex molecules. Advances in flow chemistry have also enabled more efficient and scalable synthesis routes for this compound.

The pharmacological evaluation of 1-(2R)-N-Boc-cyclopentanecarboxamide, a derivative related to this compound but with a different substitution pattern on the cyclopropane ring (CAS No: 100723780), has provided valuable insights into its potential therapeutic applications. Studies have demonstrated that such derivatives exhibit significant anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. These findings have encouraged researchers to explore similar compounds as potential treatments for chronic inflammatory diseases such as rheumatoid arthritis.

In conclusion,1-(2R)-N-Boc-cyclopentanecarboxamide (CAS No: 100723780) represents an important class of heterocyclic compounds with significant therapeutic potential。 While not directly related to our primary focus on CAS No 2229295，it serves as an illustrative example of how structural modifications can enhance biological activity。 Future studies on compounds like these will continue to expand our understanding of how molecular structure influences function，leading to new breakthroughs in drug discovery。